molecular formula C9H9BrS B8464655 7-Bromothiochromane

7-Bromothiochromane

Cat. No.: B8464655
M. Wt: 229.14 g/mol
InChI Key: XWDXIXAZVVCBNC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Bromothiochromane is a useful research compound. Its molecular formula is C9H9BrS and its molecular weight is 229.14 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H9BrS

Molecular Weight

229.14 g/mol

IUPAC Name

7-bromo-3,4-dihydro-2H-thiochromene

InChI

InChI=1S/C9H9BrS/c10-8-4-3-7-2-1-5-11-9(7)6-8/h3-4,6H,1-2,5H2

InChI Key

XWDXIXAZVVCBNC-UHFFFAOYSA-N

Canonical SMILES

C1CC2=C(C=C(C=C2)Br)SC1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 7-bromo-2,3-dihydro-4H-thiochromen-4-one (1 g) in trifluoroacetic acid (12 ml) was treated with triethylsilane (1.48 ml) and the mixture was stirred at reflux for 4 h. Water was added and the mixture extracted with ethyl acetate. The organic solution was washed with brine, dried (Na2SO4) and evaporated. The residue was purified by chromatography on a Biotage cartridge (40 g) eluting with petrol-diethyl ether (10:1) to give the title compound (946 mg). LCMS RT=3.71 min
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
1.48 mL
Type
reactant
Reaction Step One
Quantity
12 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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